5-Hydroxy-3-methyl-1-phenyl-1H-pyrazole-4-carbonitrile

Specification

• Molecular Formula: C11H9N3O
• Molecular Weight: 199.21 g/mol
• IUPAC Name: 5-methyl-3-oxo-2-phenyl-1H-pyrazole-4-carbonitrile
• Standard InChI: InChI=1S/C11H9N3O/c1-8-10(7-12)11(15)14(13-8)9-5-3-2-4-6-9/h2-6,13H,1H3
• Standard InChI Key: JFOFYKFNCURBGZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=O)N(N1)C2=CC=CC=C2)C#N

Introduction

5-Hydroxy-3-methyl-1-phenyl-1H-pyrazole-4-carbonitrile is a heterocyclic organic compound belonging to the pyrazole family. It is characterized by a five-membered ring containing two nitrogen atoms, with a hydroxyl group (-OH) at the 5-position, a methyl group (-CH₃) at the 3-position, a phenyl group (C₆H₅) at the 1-position, and a carbonitrile group (-C≡N) at the 4-position. The compound has a Chemical Abstracts Service (CAS) number of 139347-67-4 and a molecular formula of C₁₁H₉N₃O.

Synthesis

The synthesis of 5-hydroxy-3-methyl-1-phenyl-1H-pyrazole-4-carbonitrile typically involves several steps, including the condensation of hydrazine with carbonyl compounds followed by cyclization to form the pyrazole structure. The precise synthetic pathway can vary depending on the starting materials and conditions.

Applications and Biological Activities

This compound participates in various chemical reactions, which are significant for developing new pharmaceuticals and agrochemicals. Research suggests that compounds with similar structures exhibit antioxidant properties, potentially relevant in therapeutic applications against oxidative stress-related diseases.

Potential Applications Table

Application Area	Description
Pharmaceuticals	Potential for developing new drugs due to its biological activities
Agrochemicals	Use in creating new agrochemicals through chemical reactions
Antioxidant Properties	Possible therapeutic applications against oxidative stress-related diseases

Availability and Suppliers

5-Hydroxy-3-methyl-1-phenyl-1H-pyrazole-4-carbonitrile can be sourced from chemical suppliers such as Reagentia, where it is available in different quantities, including 250 mg packages.

Suppliers Table

Supplier	Quantity Available
Reagentia	250 mg, 100 mg